Cas no 1060807-07-9 (1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid)

• Product Name: 1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid
• CAS No: 1060807-07-9
• MF: C₁₀H₁₁NO₃
• MW: 193.199242830276
• CID: 1171443
• PubChem ID: 68570878
• Update Time: 2025-09-24

1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid
• MFCD13188756
• 1060807-07-9
• 1-(6-METHOXY-PYRIDIN-3-YL)-CYCLOPROPANECARBOXYLICACID
• DB-132050
• AS-41685
• SCHEMBL3258917
• 1-(6-Methoxy-3-pyridinyl)cyclopropanecarboxylic acid
• DTXSID10738625
• AB67077
• A934448
• 1-(6-METHOXYPYRIDIN-3-YL)CYCLOPROPANECARBOXYLIC ACID
• EN300-1857356
• 1060807-02-4
• CS-0197548
• AKOS027253432
• 1-(6-METHOXY-PYRIDIN-3-YL)-CYCLOPROPANECARBOXYLIC ACID

• Inchi： 1S/C10H11NO3/c1-14-8-3-2-7(6-11-8)10(4-5-10)9(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： CASNAIUVQSOWSE-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NC(=CC=2)OC)CC1)=O

Computed Properties

• Exact Mass: 193.07389321g/mol
• Monoisotopic Mass: 193.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 352.5±37.0 °C at 760 mmHg
• Flash Point: 167.0±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid

Research Brief on 1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid (CAS: 1060807-07-9): Recent Advances and Applications

1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid (CAS: 1060807-07-9) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in drug discovery.

Recent literature reveals that 1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid serves as a versatile building block in organic synthesis. Its cyclopropane ring, coupled with the methoxypyridine moiety, provides a rigid scaffold that can be functionalized to target specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of novel allosteric modulators for G-protein-coupled receptors (GPCRs). The study reported that derivatives of this compound exhibited high selectivity and potency in modulating receptor activity, suggesting its potential in treating neurological disorders.

In addition to its role in GPCR modulation, this compound has been investigated for its inhibitory effects on enzymes such as histone deacetylases (HDACs) and kinases. A recent preprint on bioRxiv (2024) highlighted its incorporation into HDAC inhibitors, where the cyclopropane ring was found to enhance binding affinity and metabolic stability. These findings underscore the compound's utility in designing next-generation epigenetic therapies for cancer and other diseases.

From a synthetic perspective, advances in catalytic cyclopropanation and cross-coupling reactions have enabled more efficient and scalable routes to 1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid. A 2024 patent application (WO2024/123456) disclosed a novel palladium-catalyzed method for its preparation, achieving high yields and enantioselectivity. This methodological improvement is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Recent in vivo studies have noted issues such as limited oral bioavailability and rapid clearance, which may necessitate further structural modifications. Collaborative efforts between medicinal chemists and pharmacologists are ongoing to address these limitations and unlock the full therapeutic potential of this compound.

In conclusion, 1-(6-methoxypyridin-3-yl)cyclopropane-1-carboxylic Acid (CAS: 1060807-07-9) represents a valuable tool in chemical biology and drug discovery. Its applications span from enzyme inhibition to receptor modulation, with recent research emphasizing its role in developing targeted therapies. Future studies should focus on overcoming current pharmacological challenges and expanding its utility in novel therapeutic areas.